Cas no 2680770-25-4 (benzyl N-(3-fluoro-1H-indazol-6-yl)carbamate)

• Product Name: benzyl N-(3-fluoro-1H-indazol-6-yl)carbamate
• CAS No: 2680770-25-4
• MF: C₁₅H₁₂FN₃O₂
• MW: 285.273086547852
• CID: 5633510
• PubChem ID: 165916957
• Update Time: 2025-11-03

benzyl N-(3-fluoro-1H-indazol-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-fluoro-1H-indazol-6-yl)carbamate
• EN300-28286978
• 2680770-25-4

• Inchi： 1S/C15H12FN3O2/c16-14-12-7-6-11(8-13(12)18-19-14)17-15(20)21-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,20)(H,18,19)
• InChI Key： FJZOIQMCBCICOB-UHFFFAOYSA-N
• SMILES： FC1=C2C=CC(=CC2=NN1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 285.09135480g/mol
• Monoisotopic Mass: 285.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67Ų

Additional information on benzyl N-(3-fluoro-1H-indazol-6-yl)carbamate

Introduction to benzyl N-(3-fluoro-1H-indazol-6-yl)carbamate (CAS No. 2680770-25-4)

benzyl N-(3-fluoro-1H-indazol-6-yl)carbamate (CAS No. 2680770-25-4) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with benzyl N-(3-fluoro-1H-indazol-6-yl)carbamate.

Chemical Structure and Properties

benzyl N-(3-fluoro-1H-indazol-6-yl)carbamate is a carbamate derivative featuring a benzyl group attached to an indazolyl moiety substituted with a fluorine atom. The indazole ring is a heterocyclic aromatic compound consisting of a benzene ring fused with a pyrazole ring. The presence of the fluorine atom at the 3-position of the indazole ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile.

The molecular formula of benzyl N-(3-fluoro-1H-indazol-6-yl)carbamate is C₁₅H₁₂FN₃O₂, and its molecular weight is approximately 295.27 g/mol. The compound is typically a white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol. These solubility properties make it suitable for various experimental protocols in both in vitro and in vivo studies.

Synthesis Methods

The synthesis of benzyl N-(3-fluoro-1H-indazol-6-yl)carbamate has been reported using several approaches, each with its own advantages and limitations. One common method involves the reaction of 3-fluoroindazole with benzyl chloroformate in the presence of a base such as triethylamine or sodium hydride. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired carbamate derivative.

An alternative synthetic route involves the coupling of 3-fluoroindazole with benzyl alcohol using a coupling reagent such as dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This method often requires the use of a catalyst or activator to enhance the reaction efficiency and yield.

Biological Activities

benzyl N-(3-fluoro-1H-indazol-6-yl)carbamate has shown promising biological activities in various preclinical studies. One of its key applications is as an inhibitor of specific enzymes involved in cellular signaling pathways. For instance, it has been reported to exhibit potent inhibitory activity against phosphodiesterase (PDE) enzymes, which are responsible for degrading cyclic nucleotides such as cAMP and cGMP. By inhibiting PDEs, this compound can modulate intracellular signaling cascades and potentially influence cellular functions such as proliferation, differentiation, and apoptosis.

In addition to its enzymatic inhibition properties, benzyl N-(3-fluoro-1H-indazol-6-yl)carbamate has also demonstrated anti-inflammatory effects in both in vitro and in vivo models. Studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential utility in treating inflammatory diseases.

Clinical Applications and Research Findings

The therapeutic potential of benzyl N-(3-fluoro-1H-indazol-6-yl)carbamate has been explored in several preclinical studies targeting various diseases. One notable area of research is its application in neurodegenerative disorders such as Alzheimer's disease (AD). Studies have indicated that this compound can improve cognitive function and reduce neuroinflammation in animal models of AD, making it a promising candidate for further clinical investigation.

In cancer research, benzyl N-(3-fluoro-1H-indazol-6-yl)carbamate has shown antiproliferative effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. Its ability to inhibit PDEs and modulate intracellular signaling pathways may contribute to its anticancer activity by inducing cell cycle arrest and apoptosis.

Conclusion

Benzyl N-(3-fluoro-1H-indazol-6-yl)carbamate (CAS No. 2680770-25-4) is a multifaceted compound with diverse biological activities that make it an attractive candidate for further pharmaceutical development. Its unique chemical structure, coupled with its potent enzymatic inhibition properties and anti-inflammatory effects, positions it as a promising therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in the field of medicinal chemistry.